Cas no 77549-12-3 (L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)-)

• Product Name: L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)-
• CAS No: 77549-12-3
• MF: C₉H₁₅NO₅S
• MW: 249.284101724625
• CID: 579015
• PubChem ID: 187131
• Update Time: 2025-04-19

L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)-
• 77549-12-3
• N-(1-Hydroxyethylidene)-S-(3-methoxy-3-oxopropyl)cysteine
• DTXSID60998757
• L-Cysteine, N-acetyl-S-(3-methoxy-3-oxopropyl)-

• Inchi： 1S/C9H15NO5S/c1-6(11)10-7(9(13)14)5-16-4-3-8(12)15-2/h7H,3-5H2,1-2H3,(H,10,11)(H,13,14)/t7-/m0/s1
• InChI Key： GZTSCZSNTKEYFI-ZETCQYMHSA-N
• SMILES： S(CCC(=O)OC)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 249.06715
• Monoisotopic Mass: 249.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 92.7